Cas no 2640843-38-3 (N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2640843-38-3
• MF: C₁₉H₁₉N₅O₂S₂
• MW: 413.51646065712
• CID: 5342027
• Update Time: 2025-07-19

N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-(1-Methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]-4-(1H-pyrazol-1-yl)benzenesulfonamide
• N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C19H19N5O2S2/c1-23-14-15(13-21-23)19-8-5-17(27-19)9-11-22-28(25,26)18-6-3-16(4-7-18)24-12-2-10-20-24/h2-8,10,12-14,22H,9,11H2,1H3
• InChI Key： RIWNCLCIONSCCE-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CN(C)N=C3)=CC=2)(=O)=O)=CC=C(N2C=CC=N2)C=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.4±65.0 °C(Predicted)
• pka: 10.61±0.50(Predicted)

Additional information on N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

Introduction to N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS No. 2640843-38-3)

N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640843-38-3, represents a novel class of molecules designed to interact with biological targets in a highly specific manner. The structural complexity of this molecule, characterized by its fused heterocyclic systems and sulfonamide functional group, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular architecture of N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of multiple aromatic rings, including thiophene and pyrazole moieties, contributes to its ability to engage with biological receptors through π-stacking interactions and hydrophobic effects. Additionally, the sulfonamide group serves as a critical pharmacophore, often involved in hydrogen bonding interactions with biological targets, thereby modulating the compound's pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies utilizing these techniques have suggested that N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(1H-pyrazol-1-y]benzene-l-sulfonamide may exhibit potent activity against a variety of biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The specific arrangement of substituents on the aromatic rings further fine-tunes its interactions with these targets, making it a versatile scaffold for structure-based drug design.

In the context of current research, this compound has been investigated for its potential therapeutic applications. For instance, studies have explored its interaction with enzymes such as kinases, which are frequently dysregulated in various diseases. The pyrazole and thiophene rings are particularly noteworthy for their ability to modulate kinase activity through allosteric inhibition or direct binding to active sites. Furthermore, the sulfonamide moiety can be tailored to enhance solubility and metabolic stability, crucial factors for drug development.

The synthesis of N-{2--5-(l-methyl-lH-pyrazol-l -yl)thiophen-zylethyl}-4-(lH-pyrazol-l -yl)benzene-l-sulfonamide presents a significant challenge due to its complex structure. However, modern synthetic methodologies have made considerable progress in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functionalization strategies have been employed to streamline the synthetic pathway. These advancements not only improve yield but also enhance the scalability of production, making it feasible for large-scale pharmaceutical applications.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical use. Factors such as bioavailability, distribution, metabolism, and excretion (ADME) are critical in determining whether a candidate molecule progresses to clinical trials. Preliminary studies suggest that N-{2--5-(l-methyl-lH-pyrazol-l -yl)thiophen-zylethyl}-4-(lH-pyrazol-l -yl)benzene-l-sulfonamide exhibits favorable pharmacokinetic profiles, particularly in terms of solubility and metabolic stability. These attributes are essential for achieving therapeutic efficacy while minimizing side effects.

Future directions in the study of N-{2--5-(l-methyl-lH-pyrazol-l -yl)thiophen-zylethyl}-4-(lH-pyrazol-l -yl)benzene-l-sulfonamide include exploring its potential in combination therapies. The ability to design molecules that act synergistically with existing drugs can lead to more effective treatment regimens. Additionally, investigating the compound's mechanism of action at a molecular level will provide deeper insights into its therapeutic potential and aid in the development of more refined derivatives.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for optimizing molecular structures like N-{2--5-(l-methyl-lH-pyrazol-l -yl)thiophen-zylethyl}-4-(lH-pyrazol-l -yl)benzene-l-sulfonamide. These technologies can predict how structural modifications will affect biological activity, thereby accelerating the design process. By leveraging these tools, researchers can rapidly screen vast libraries of compounds and identify those with the highest potential for therapeutic success.

In conclusion, N-{2--5-(l-methyl-lH-pyrazol-l -yl)thiophen-zylethyl}-4-(lH-pyrazol-l -yl}benzene-l-sulfonamide (CAS No. 2640843-383) is a structurally complex yet promising molecule with significant potential in pharmaceutical applications. Its unique architecture and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to evolve, this compound exemplifies how advanced chemical synthesis and computational modeling can drive innovation in drug discovery.